Cas no 90518-35-7 (N1-(thiophen-2-yl)methylbenzene-1,2-diamine)

N1-(thiophen-2-yl)methylbenzene-1,2-diamine structure
90518-35-7 structure
Product Name:N1-(thiophen-2-yl)methylbenzene-1,2-diamine
CAS No:90518-35-7
MF:C11H12N2S
MW:204.291380882263
CID:3179078
PubChem ID:14989832
Update Time:2025-08-03

N1-(thiophen-2-yl)methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-BENZENEDIAMINE, N-(2-THIENYLMETHYL)-
    • N1-(Thiophen-2-ylmethyl)benzene-1,2-diamine
    • N1-[(thiophen-2-yl)methyl]benzene-1,2-diamine
    • starbld0047224
    • SCHEMBL10429061
    • MFCD11650829
    • F1911-3720
    • 90518-35-7
    • AKOS009392750
    • N1-(thiophen-2-yl)methylbenzene-1,2-diamine
    • Inchi: 1S/C11H12N2S/c12-10-5-1-2-6-11(10)13-8-9-4-3-7-14-9/h1-7,13H,8,12H2
    • InChI Key: ZTHKVGZZKFQRQF-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CNC1C=CC=CC=1N

Computed Properties

  • Exact Mass: 204.07211956Da
  • Monoisotopic Mass: 204.07211956Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.3Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 70.00 2022-06-02
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F1911-3720-5g
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